3-(4-Fluorophenoxy)-7-fluorosulfonyloxy-4-oxo-2-(trifluoromethyl)chromene

• IUPAC Name: 3-(4-fluorophenoxy)-7-fluorosulfonyloxy-4-oxo-2-(trifluoromethyl)chromene
• InChI: InChI=1S/C16H7F5O6S/c17-8-1-3-9(4-2-8)25-14-13(22)11-6-5-10(27-28(21,23)24)7-12(11)26-15(14)16(18,19)20/h1-7H
• InChI Key: QRWBIOFLKVSZSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(OC3=C(C2=O)C=CC(=C3)OS(=O)(=O)F)C(F)(F)F)F
• Molecular Formula: C16H7F5O6S
• Molecular Weight: 422.3 g/mol

Description

The compound “3-(4-Fluorophenoxy)-7-fluorosulfonyloxy-4-oxo-2-(trifluoromethyl)chromene” is a chromene derivative. Chromenes are a class of organic compounds with a fused benzene and dihydropyran ring. This particular compound has several functional groups attached to it, including a fluorophenoxy group, a fluorosulfonyloxy group, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromene backbone, with the various functional groups attached at the 3rd, 4th, and 7th positions of the chromene ring system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the fluorine atoms and the aromatic chromene ring system.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some chromene derivatives are known to have biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. The specific safety and hazard information would depend on various factors including the compound’s reactivity, toxicity, and handling procedures.

Future Directions

Future research could involve exploring the potential biological activity of this compound, given that other chromene derivatives have been found to have medicinal properties.